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Compound of Interest

Compound Name: Tridecyl phosphite

CAS No.: 2929-86-4

Cat. No.: B147561

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Tridecyl phosphite and its isomer, triisotridecyl phosphite (CAS No. 77745-66-5), are widely

used as secondary antioxidants and stabilizers in various polymers and industrial applications.

[1][2] Understanding their environmental fate—how they behave and persist in the environment

—is crucial for comprehensive risk assessment and sustainable material development. This

technical guide synthesizes the available information on the environmental characteristics of

tridecyl phosphite, addressing its biodegradability, hydrolysis, aquatic toxicity, and soil

mobility.

A significant challenge in assessing tridecyl phosphite is the limited availability of publicly

accessible, quantitative data from standardized environmental fate and ecotoxicity studies.

Regulatory hazard classifications indicate that it "may cause long lasting harmful effects to

aquatic life" (H413).[3] To provide a more complete picture, this guide incorporates data from

structurally similar phosphite antioxidants as analogues where direct data is unavailable,
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alongside detailed descriptions of the standard experimental protocols used for such

evaluations.

Physicochemical Properties
Understanding the basic physical and chemical properties of a substance is fundamental to

predicting its environmental distribution. Triisotridecyl phosphite is a colorless, combustible

liquid with a faint odor and is practically insoluble in water.[3]

Property Value Reference

CAS Number
77745-66-5 (for Triisotridecyl

phosphite)
[3][4]

Molecular Formula C₃₉H₈₁O₃P [3]

Molar Mass 629.04 g/mol [3]

Physical State Liquid [3]

Melting Point < -20 °C [3]

Flash Point 154 °C (Closed cup) [3]

Density 0.88 g/cm³ (at 25 °C) [3]

Water Solubility Practically insoluble [3]

Environmental Fate
The environmental fate of a chemical is determined by its persistence (resistance to

degradation) and partitioning (movement between air, water, soil, and biota).

Biodegradability
Biodegradation is the breakdown of organic matter by microorganisms. "Ready

biodegradability" tests are stringent evaluations of a chemical's potential for rapid and complete

biodegradation in an aerobic aquatic environment.

Data: No direct ready biodegradability data for tridecyl phosphite was found in the public

domain. However, data for a structurally analogous substance, Tris(2,4-di-tert-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b147561/docs?utm_src=pdf-body#tridecyl-phosphite-an-in-depth-technical-guide-to-its-environmental-fate-and-biodegradability
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://pubchem.ncbi.nlm.nih.gov/compound/77745-66-5
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://gestis-database.dguv.de/data?name=163015
https://www.benchchem.com/product/b147561/docs?utm_src=pdf-body#tridecyl-phosphite-an-in-depth-technical-guide-to-its-environmental-fate-and-biodegradability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


butylphenyl)phosphite, indicates it is not readily biodegradable, showing only 6% degradation

over 28 days in an OECD 301B study. This suggests that tridecyl phosphite is also likely to

be persistent in the environment.
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Experimental Protocol: OECD 301F - Manometric Respirometry Test

This method is a cornerstone for assessing ready biodegradability.[5][6][7][8]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with activated sludge from a wastewater treatment plant. The mixture is incubated in a

closed flask with a device to measure the pressure change resulting from oxygen

consumption by the microorganisms as they biodegrade the substance.

Inoculum: Activated sludge, typically from a domestic wastewater treatment facility, is used

as the microbial source. The concentration is generally kept low (e.g., 30 mg/L solids).

Test Conditions: The test is run in the dark at a constant temperature (e.g., 20-24°C) for 28

days. The test substance is usually the sole source of organic carbon at a concentration of

100 mg/L.

Measurement: The oxygen consumed is measured over the 28-day period and is expressed

as a percentage of the theoretical oxygen demand (ThOD).

Pass Criteria: A substance is considered "readily biodegradable" if it reaches 60% of its

ThOD within a 10-day window during the 28-day test period.
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Preparation

Incubation (28 days)
Measurement & Analysis

Test Substance
(100 mg/L)

Sealed Respirometer Flask
(Constant Temp, Dark)Mineral Medium

Activated Sludge
Inoculum

Measure O₂ Consumption
(Pressure Change)

Data Calculate % ThOD Compare to 60% Pass Level
(10-day window)
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Start: Tier 1
Preliminary Test

Prepare sterile buffers
(pH 4, 7, 9)

+ Test Substance

Incubate at 50°C
for 5 days in dark

Analyze concentration
Degradation < 10%?

Result: Hydrolytically
Stable

Yes

Result: Hydrolytically
Unstable

No

Proceed to Tier 2:
Kinetics Study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

